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Compound of Interest

Compound Name:
(5-Bromofuran-2-yl)methanamine

hydrochloride

CAS No.: 1803600-05-6

Cat. No.: B2384253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(5-Bromofuran-2-yl)methanamine hydrochloride is a key building block in the synthesis of a

wide range of heterocyclic compounds, particularly those with potential applications in

medicinal chemistry and materials science. The furan ring is a privileged scaffold in drug

discovery, and the presence of a bromine atom and a methanamine hydrochloride group at the

2 and 5 positions, respectively, provides versatile handles for further chemical modifications.

This guide offers an in-depth overview of its chemical properties, synthesis, and applications,

providing a valuable resource for professionals in the field.
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Property Value Reference

CAS Number 1803600-05-6 [1]

Molecular Formula C5H7BrClNO

Molecular Weight 212.47 g/mol [1]

Physical Form Solid [2]

Purity Typically ≥95% [2]

Storage Conditions 2-8°C, under inert atmosphere [2]

InChI Key
DBVGWBONOWMMAN-

UHFFFAOYSA-N
[2]

Synthesis and Reaction Pathways
While specific, detailed synthetic procedures for (5-Bromofuran-2-yl)methanamine
hydrochloride are not extensively published in peer-reviewed literature, a logical synthetic

approach can be inferred from standard organic chemistry principles and related

transformations. A plausible pathway involves the following key steps:

Bromination of a Furan-2-carboxaldehyde Derivative: The synthesis would likely commence

with a suitable furan-2-carboxaldehyde derivative. Selective bromination at the 5-position

can be achieved using various brominating agents.

Reductive Amination: The resulting 5-bromofuran-2-carboxaldehyde can then undergo

reductive amination. This one-pot reaction typically involves the treatment of the aldehyde

with an amine source, such as ammonia or a protected amine, in the presence of a reducing

agent like sodium borohydride or catalytic hydrogenation.

Hydrochloride Salt Formation: The final step would involve the conversion of the resulting

amine to its hydrochloride salt by treatment with hydrochloric acid. This enhances the

compound's stability and water solubility.

It is important to note that furan rings can be sensitive to strongly acidic or oxidative conditions.

Therefore, the choice of reagents and reaction conditions must be carefully optimized to ensure
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the integrity of the heterocyclic core throughout the synthesis.

Applications in Drug Discovery and Medicinal
Chemistry
The (5-Bromofuran-2-yl)methanamine hydrochloride scaffold is a valuable starting material

for the synthesis of novel bioactive molecules. The primary amine provides a nucleophilic

center for the introduction of various substituents, while the bromine atom is amenable to a

wide range of cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings.

These reactions allow for the facile introduction of diverse aryl, heteroaryl, or alkyl groups at the

5-position of the furan ring, enabling the exploration of a broad chemical space.

The furan moiety itself is a bioisostere of the phenyl ring and can be found in numerous

approved drugs and clinical candidates. Its incorporation can modulate a compound's

physicochemical properties, such as polarity and metabolic stability, which are critical for

pharmacokinetic profiles.[3]

Derivatives of similar brominated furan and benzofuran structures have been investigated for a

range of biological activities, including antimicrobial and antitubercular properties.[4][5] The

ability to readily diversify the (5-Bromofuran-2-yl)methanamine hydrochloride core makes it

an attractive starting point for the development of new therapeutic agents.

Experimental Protocols and Characterization
While a specific protocol for the synthesis of the title compound is not readily available, a

generalized workflow for the characterization of such a molecule would involve standard

analytical techniques:

Spectroscopic Analysis Workflow
Caption: Generalized workflow for the synthesis and spectroscopic characterization of (5-
Bromofuran-2-yl)methanamine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the furan

ring protons, the methylene protons adjacent to the amine, and the amine protons. The
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coupling constants between the furan protons can provide confirmation of their relative

positions.

¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the five carbon

atoms in the furan ring, as well as the methylene carbon. The chemical shifts will be

influenced by the electron-withdrawing effects of the bromine and the methanamine

hydrochloride group.

Mass Spectrometry (MS)
Mass spectrometry is crucial for confirming the molecular weight of the compound. The

presence of bromine and chlorine atoms will result in a characteristic isotopic pattern in the

mass spectrum, which can be used to further validate the elemental composition.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands corresponding to the N-H

stretching of the amine hydrochloride, C-H stretching of the furan ring and methylene group, C-

O-C stretching of the furan ether linkage, and C-Br stretching.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling (5-
Bromofuran-2-yl)methanamine hydrochloride. It is classified as a warning-level hazard, with

the following hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H335 (May cause respiratory irritation).[2][6]

Personal Protective Equipment (PPE):

Hand Protection: Wear impervious gloves.

Eye Protection: Use safety goggles or a face shield.

Skin and Body Protection: Wear protective clothing.

Respiratory Protection: Use a suitable respirator if dust or aerosols are generated.[7][8]

Handling and Storage:
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Handle under an inert gas atmosphere.

Avoid contact with skin, eyes, and clothing.

Store in a well-ventilated place and keep the container tightly closed.

Store at the recommended temperature of 2-8°C.[2]

Conclusion
(5-Bromofuran-2-yl)methanamine hydrochloride is a versatile and valuable building block

for synthetic and medicinal chemists. Its straightforward, albeit not widely documented,

synthesis and the presence of two reactive functional groups make it an ideal starting material

for the construction of diverse and complex molecular architectures. As the demand for novel

heterocyclic compounds in drug discovery and materials science continues to grow, the

importance of key intermediates like this is set to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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